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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169 Get Quote

For researchers and scientists engaged in the development of dye-sensitized solar cells

(DSSCs), the selection of the sensitizing dye is a critical factor in determining device

performance. This guide provides a comprehensive comparison of the D149 dye with other

common high-performance dyes, focusing on key performance metrics: Power Conversion

Efficiency (PCE), Short-Circuit Current Density (Jsc), Open-Circuit Voltage (Voc), and Fill

Factor (FF). Experimental data is presented to offer an objective evaluation for drug

development and materials science professionals.

Performance Metrics: A Comparative Analysis
The performance of D149 and alternative dyes, including the ruthenium-based N719 and N749

(Black Dye), and the organic Z907 dye, is summarized in the table below. These dyes are

frequently used as benchmarks in DSSC research.
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Dye PCE (%)
Jsc
(mA/cm²)

Voc (V) FF Notes

D149 3.21 - 5.5 4.9 - 9.43 0.624 - 0.72 0.59 - 0.73

Performance

varies with

electrolyte

and co-

additives.[1]

N719 2.50 - 11.18 17.73 0.846 0.75

A widely

used, high-

efficiency

ruthenium-

based dye.[2]

[3][4]

Z907 4.53 - 7.83 10.80 - 21.38 0.63 - 0.698 0.52 - 0.67

A ruthenium-

based dye

known for

good stability.

[5][6][7]

N749 (Black

Dye)
3.8 - 11.1 6.0 - 20.53 0.72 - 0.88 0.65 - 0.704

Known for its

broad

absorption

spectrum.[8]

[9][10][11][12]

D149, an indoline-based organic dye, demonstrates moderate efficiency. For instance, in one

study, a DSSC using D149 yielded a Jsc of 9.43 mA cm⁻², a Voc of 624 mV, and a fill factor of

59%. The use of co-additives like chenodeoxycholic acid (CDCA) can influence its

performance. Another study reported a Jsc of 4.9 mA cm⁻² for a D149-based cell with a specific

TEMPO-based electrolyte.[5]

In comparison, the ruthenium-based dye N719 is a well-established benchmark, often

exhibiting higher efficiencies. For example, a DSSC prepared with a 0.5 mM concentration of

N719 dye achieved a power conversion efficiency of 2.504%.[2] In other studies, efficiencies as

high as 11.18% have been reported for N719.[11]
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Z907, another ruthenium-based dye, also shows competitive performance. In one case, a

Z907-based DSSC with a liquid electrolyte showed a PCE of 4.53%, with a Voc of 0.65 V and a

Jsc of 10.80 mA/cm².[5][6] Co-sensitization of Z907 with an organic dye, SQ2, has been shown

to enhance the efficiency to 7.83%.[7]

The N749 Black Dye is notable for its panchromatic absorption. A certified conversion efficiency

of 11.1% has been achieved with this dye.[9] In another experimental setup, an

ITO/PEDOT:PSS/N749-BD/Ag device showed a PCE of 3.8% with a Jsc of 6.0 mA/cm² and a

Voc of 0.88 V.[8][10]

Experimental Protocols
The fabrication and characterization of DSSCs involve a standardized set of procedures. Below

is a generalized protocol representative of the methodologies cited in the supporting literature.

1. Photoanode Preparation:

Substrate Cleaning: Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass

substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol.

TiO₂ Paste Deposition: A layer of titanium dioxide (TiO₂) paste is deposited on the conductive

side of the cleaned substrate using a technique like doctor-blading, screen printing, or spin

coating.[13][14]

Sintering: The TiO₂-coated substrate is sintered at high temperatures (typically 450-500°C)

to create a porous, crystalline film with a large surface area.

Dye Sensitization: The sintered TiO₂ film is immersed in a solution of the desired dye (e.g.,

D149, N719) for a specific duration (often 12-24 hours) to allow for the adsorption of the dye

molecules onto the TiO₂ surface.[1][13]

2. Counter Electrode Preparation:

A thin layer of a catalytic material, typically platinum or carbon, is deposited on another

conductive glass substrate. This can be achieved through methods like sputtering or by

applying a platinic acid solution followed by thermal decomposition.
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3. Cell Assembly:

The dye-sensitized photoanode and the counter electrode are assembled in a sandwich

configuration, separated by a thin polymer spacer (e.g., Surlyn).

The assembly is heated to seal the cell.

4. Electrolyte Injection:

An electrolyte solution, typically containing an iodide/triiodide (I⁻/I₃⁻) redox couple in an

organic solvent, is introduced into the space between the electrodes through pre-drilled

holes in the counter electrode.

The holes are then sealed to prevent electrolyte leakage.

5. Characterization:

The photovoltaic performance of the assembled DSSC is measured under simulated solar

illumination (e.g., AM 1.5G, 100 mW/cm²) using a solar simulator.

A sourcemeter is used to record the current-voltage (I-V) characteristics, from which the

PCE, Jsc, Voc, and FF are determined.

Experimental Workflow
The following diagram illustrates the general workflow for the fabrication and characterization of

a dye-sensitized solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.core.ac.uk [files.core.ac.uk]

2. researchgate.net [researchgate.net]

3. digital-library.theiet.org [digital-library.theiet.org]

4. researchgate.net [researchgate.net]

5. iris.inrim.it [iris.inrim.it]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. ossila.com [ossila.com]

10. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1141169?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141169?utm_src=pdf-custom-synthesis
https://files.core.ac.uk/download/pdf/229211904.pdf
https://www.researchgate.net/publication/322887459_Effect_of_N719_Dye_Concentration_on_the_Conversion_Efficiency_of_Dye_Sensitized_Solar_Cells
https://digital-library.theiet.org/doi/full/10.1049/ote2.12118
https://www.researchgate.net/publication/364329703_Effect_of_N719_dye_concentration_on_the_Conversion_Efficiency_of_Dye_Sensitized_Solar_Cells_DSSCs
https://iris.inrim.it/retrieve/73265c05-2966-4e2e-98f9-274e3c561128/Comparative%20Study%20of%20QSDSSCs%20Using%20Z907%2C%20N719%2C%20Photoactive%20Phenothiazine%20Dyes%20and%20PVDF-HFP%20Gel%20Polymer%20Electrolytes%20with%20Different%20Molecular%20Weights.pdf
https://www.mdpi.com/2304-6732/11/8/760
https://www.researchgate.net/publication/325999034_Performance_enhancement_of_dye_sensitized_solar_cells_via_co-sensitization_of_ruthenizer_Z907_and_organic_sensitizer_SQ2
https://www.mdpi.com/2079-6412/12/8/1163
https://www.ossila.com/products/n749-black-dye
https://www.researchgate.net/publication/365182179_Thin_Films_Characterization_and_Study_of_N749-Black_Dye_for_Photovoltaic_Applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Redirecting [linkinghub.elsevier.com]

12. researchgate.net [researchgate.net]

13. www3.nd.edu [www3.nd.edu]

14. chalcogen.ro [chalcogen.ro]

To cite this document: BenchChem. [A Comparative Guide to D149 Dye Performance in Dye-
Sensitized Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141169#performance-metrics-for-d149-dye-pce-jsc-
voc-and-fill-factor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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